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Fatty Acyls
Fatty acyls, also known as fatty acids, are a class of carboxylic acids derived from the hydrolysis of fats and oils. These compounds play crucial roles in various biological processes, including energy storage, cell signaling, and metabolism. Fatty acyls can be categorized based on their carbon chain length and saturation level into saturated fatty acids (SFAs) and unsaturated fatty acids (UFAs), which further include monounsaturated and polyunsaturated fatty acids.
Common types of fatty acyls such as palmitic acid (C16:0), oleic acid (C18:1), linoleic acid (C18:2), and α-linolenic acid (C18:3) are widely used in the food industry for their emollient properties, stability, and nutritional benefits. In cosmetics, fatty acyls enhance skin moisturization and provide a smooth texture to formulations. Additionally, they are utilized in pharmaceutical applications due to their anti-inflammatory and antioxidant effects.
These versatile compounds can be isolated from natural sources or synthesized industrially, making them essential components in various products ranging from personal care items to medical treatments.
Long-chain fatty acids
Fatty acid esters
Fatty acyl thioesters
Fatty alcohols
Fatty amides
Fatty acids and conjugates
Lineolic acids and derivatives
Eicosanoids
Wax monoesters
Acyl carnitines
Fatty alcohol esters
Jasmonic acids
Medium-chain fatty acids
Very long-chain fatty acids
Fatty acyl glycosides
Hydroxyeicosatetraenoic acids
Fatty acid methyl esters
Fatty aldehydes
Leukotrienes
Long-chain fatty alcohols
Annonaceous acetogenins
Fatty acyl glycosides of mono- and disaccharides
N-acyl amines
Pyrethrins
Hydroxy fatty acids
Methyl-branched fatty acids
Straight chain fatty acids
Branched fatty acids
Amino fatty acids
Thia fatty acids
Prostaglandins and related compounds
Hepoxilins
Heterocyclic fatty acids
Thromboxanes
Carbocyclic fatty acids
Lipoxins
Hydroperoxyeicosatetraenoic acids
Acyl CoAs
Hydroxyeicosapentaenoic acids
Epoxy fatty acids
Pyrethroids
Other hydroxyeicosapolyenoic acids
Rhamnolipids
Sophorolipids
Clavulones and derivatives
Furanoid fatty acids
2,3,4-saturated fatty acyl CoAs
Very long-chain fatty acyl CoAs
2-enoyl CoAs
Hydroxyeicosatrienoic acids
Hydroperoxy fatty acids
3-(3-hydroxyalkanoyloxy)alkanoic acids
Glycidol esters
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